Cas no 57414-03-6 (Acetic acid, [(1,4-dihydro-1,4-dioxo-2-naphthalenyl)thio]-)

• Product Name: Acetic acid, [(1,4-dihydro-1,4-dioxo-2-naphthalenyl)thio]-
• CAS No: 57414-03-6
• MF: C₁₂H₈O₄S
• MW: 248.254522323608
• CID: 345451
• PubChem ID: 5279656
• Update Time: 2025-04-19

Acetic acid, [(1,4-dihydro-1,4-dioxo-2-naphthalenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-dioxonaphthalen-2-yl)sulfanylacetic acid
• Acetic acid, [(1,4-dihydro-1,4-dioxo-2-naphthalenyl)thio]-
• DTXSID80415052
• SCHEMBL18191031
• BDBM50504348
• 2-[(1,4-dioxo-2-naphthyl)sulfanyl]acetic acid
• CHEMBL189010
• 57414-03-6
• (1,4-Dioxo-1,4-dihydro-naphthalen-2-ylsulfanyl)-acetic acid

• Inchi： 1S/C12H8O4S/c13-9-5-10(17-6-11(14)15)12(16)8-4-2-1-3-7(8)9/h1-5H,6H2,(H,14,15)
• InChI Key： JSXVNSXLESSQMA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 248.01434
• Monoisotopic Mass: 248.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones